Cas no 2034593-97-8 (N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide)

• Product Name: N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide
• CAS No: 2034593-97-8
• MF: C₁₆H₂₁N₅O₃S
• MW: 363.434641599655
• CID: 5337461
• Update Time: 2025-11-01

N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-2-isopropyl-1-methyl-1H-imidazole-4-sulfonamide
• N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-1-methyl-2-propan-2-ylimidazole-4-sulfonamide
• N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide

• Inchi： 1S/C16H21N5O3S/c1-12(2)16-19-15(11-20(16)3)25(22,23)18-10-13(14-6-4-9-24-14)21-8-5-7-17-21/h4-9,11-13,18H,10H2,1-3H3
• InChI Key： KDYVVSGBDZYRSX-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C(C)C)=N1)(NCC(C1=CC=CO1)N1C=CC=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 538
• XLogP3: 1.2
• Topological Polar Surface Area: 103

Additional information on N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide

N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide (CAS No. 2034593-97-8)

The compound N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-1-methyl-2-(propan-2-yl)-1H-imidazole-4-sulfonamide (CAS No. 2034593-97-8) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its intricate combination of heterocyclic rings and functional groups, has been extensively studied for its potential applications in drug development. The molecule's structure includes a sulfonamide group, which is known for its ability to enhance bioavailability and pharmacokinetic properties, making it a promising candidate for therapeutic agents.

Recent studies have highlighted the compound's potential as an antitumor agent, particularly in targeting specific signaling pathways involved in cancer progression. Researchers have demonstrated that this molecule exhibits selective inhibition of key enzymes and receptors associated with oncogenesis, thereby offering a novel approach to cancer treatment. The integration of furan and pyrazole moieties within the molecule's structure contributes to its unique pharmacodynamic properties, enabling it to interact effectively with biological targets.

In addition to its antitumor activity, this compound has also shown promise in anti-inflammatory and antimicrobial applications. The presence of the imidazole ring enhances the molecule's ability to modulate immune responses, making it a potential candidate for treating inflammatory diseases. Furthermore, its antimicrobial properties have been explored in the context of developing new antibiotics, particularly against drug-resistant bacterial strains.

The synthesis of N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-1-methyl-2-(propan-2-ylidazole ring) involves a multi-step process that combines advanced organic synthesis techniques. The strategic incorporation of substituents such as the methyl group and isopropyl group plays a crucial role in optimizing the molecule's solubility and stability. These attributes are essential for ensuring the compound's efficacy in biological systems.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various protein targets, further validating its potential as a therapeutic agent. The compound's ability to form hydrogen bonds and π–π interactions with target proteins underscores its suitability for drug design.

Moreover, the compound has been investigated for its role in modulating cellular signaling pathways, such as the MAPK/ERK pathway, which is critical in regulating cell proliferation and apoptosis. Experimental data from preclinical studies suggest that this molecule can induce apoptosis in cancer cells while sparing normal cells, indicating a high therapeutic index.

The development of this compound represents a significant milestone in the field of heterocyclic chemistry. Its unique combination of functional groups and structural features makes it a versatile scaffold for further chemical modifications. Ongoing research is focused on optimizing its pharmacokinetic profile and exploring its efficacy in various disease models.

In conclusion, N-[2-(furan-2-yli...